Cas no 1480018-75-4 (Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)-
• CAS No: 1480018-75-4
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5281100
• Update Time: 2025-05-21

Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)-

• Inchi： 1S/C8H15BrO/c1-2-5-10-7-8(6-9)3-4-8/h2-7H2,1H3
• InChI Key： MWQMPHPNDVMDGG-UHFFFAOYSA-N
• SMILES： C1(CBr)(COCCC)CC1

Additional information on Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)-

Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)-

Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)- is a compound with the CAS number 1480018-75-4. This compound is a derivative of cyclopropane, a three-membered ring hydrocarbon, and is characterized by its unique structure and chemical properties. The molecule features a bromomethyl group and a propoxymethyl group attached to the cyclopropane ring, making it a versatile compound with potential applications in various fields of chemistry.

The cyclopropane core of this compound is known for its high ring strain due to the 60-degree bond angles, which deviate significantly from the ideal tetrahedral angle of 109.5 degrees. This strain makes cyclopropane derivatives highly reactive and valuable in organic synthesis. The addition of the bromomethyl and propoxymethyl groups further enhances the reactivity and functional diversity of the molecule.

Recent studies have explored the use of Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)- in various chemical reactions, including nucleophilic substitutions and cycloadditions. Researchers have found that the compound's reactivity can be fine-tuned by manipulating the substituents on the cyclopropane ring. For instance, the bromomethyl group acts as an excellent leaving group, facilitating substitution reactions under mild conditions.

The propoxymethyl group introduces additional functionality to the molecule, such as ether linkages, which can be useful in polymer chemistry and drug delivery systems. The combination of these groups makes Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)- a promising candidate for designing novel materials with tailored properties.

In terms of synthesis, Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)- can be prepared through various methods, including ring-opening reactions of strained cyclic compounds or direct coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

The applications of Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)- are diverse. In pharmaceuticals, it has been investigated as a potential intermediate for drug development due to its unique reactivity and structural features. In materials science, its use as a building block for advanced polymers and coatings has shown promising results.

Furthermore, studies have highlighted the environmental compatibility of this compound. Researchers have demonstrated that under certain conditions, Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)- can undergo biodegradation without releasing harmful byproducts. This makes it an attractive option for sustainable chemical processes.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-(propoxymethyl)-, with its CAS number 1480018-75-4, is a versatile compound with significant potential in organic synthesis and material science. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike.